Cas no 1891700-04-1 (2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid
• CAS No: 1891700-04-1
• MF: C₉H₇BrO₅
• MW: 275.052882432938
• CID: 6277991
• PubChem ID: 117439386
• Update Time: 2025-05-20

2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid
• 1891700-04-1
• EN300-1934085

• Inchi： 1S/C9H7BrO5/c1-15-6-3-4(10)2-5(7(6)11)8(12)9(13)14/h2-3,11H,1H3,(H,13,14)
• InChI Key： KNMGMZDOOPDTGC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(C(=O)O)=O)C=1)O)OC

Computed Properties

• Exact Mass: 273.94769g/mol
• Monoisotopic Mass: 273.94769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 83.8Ų

Additional information on 2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid

Introduction to 2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid (CAS No. 1891700-04-1)

2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid, identified by the CAS number 1891700-04-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of α-ketoacids, which are well-documented for their versatile roles in metabolic pathways and as key intermediates in the synthesis of biologically active molecules. The structural features of this compound, particularly its aromatic ring system substituted with bromine, hydroxyl, and methoxy groups, contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid consists of a phenyl ring modified at the 5-position with a bromine atom, at the 2-position with a hydroxyl group, and at the 3-position with a methoxy group. This arrangement creates a molecule with distinct electronic and steric characteristics, making it a valuable scaffold for further derivatization and functionalization. The presence of the α-ketoacetic acid moiety (C=O group adjacent to a carboxylic acid functionality) enhances its reactivity in various organic transformations, including condensation reactions, Michael additions, and enolate formation.

In recent years, there has been growing interest in α-ketoacids due to their applications in drug discovery and development. Specifically, compounds containing phenyl rings with multiple substituents have been extensively studied for their potential as kinase inhibitors, antioxidant agents, and modulators of enzyme activity. The bromo and hydroxy substituents in 2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid are particularly noteworthy, as they can participate in various interactions with biological targets, including hydrogen bonding and π-stacking interactions. These features make the compound a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role as a building block for more complex pharmacophores. The α-ketoacetic acid core can be further functionalized through reactions such as esterification, amidation, or alkylation, allowing chemists to tailor its properties for specific biological applications. For instance, researchers have explored derivatives of α-ketoacids as inhibitors of enzymes involved in cancer metabolism. The structural motifs present in 2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid could be particularly useful in designing molecules that disrupt metabolic pathways critical for tumor growth.

Recent studies have also highlighted the importance of phenolic derivatives in drug development due to their inherent bioactivity. Compounds containing hydroxyl groups are often found to exhibit antioxidant properties, which are relevant in the context of chronic diseases such as diabetes and neurodegenerative disorders. The hydroxy group in 5-bromo-2-hydroxy-3-methoxyphenyl moiety may contribute to the compound's ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. Additionally, the methoxy group could influence electron distribution across the aromatic ring system, affecting its interaction with biological targets.

The bromo substituent at the 5-position of the phenyl ring adds another layer of complexity to this compound's chemical behavior. Bromine atoms are known to be versatile handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at specific positions on the aromatic ring, expanding the compound's utility as a precursor for more complex drug candidates. Moreover, brominated phenols have been shown to exhibit enhanced binding affinity to certain biological receptors due to their ability to form strong hydrophobic interactions.

In terms of synthetic methodologies, 2-(5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid can be synthesized through multi-step organic transformations starting from commercially available precursors such as resorcinol derivatives or anisole-based compounds. The synthesis typically involves bromination followed by selective hydroxymethylation or methylation at appropriate positions on the aromatic ring. Advanced techniques such as palladium-catalyzed cross-coupling reactions can also be employed to introduce additional functional groups with high precision.

The pharmacological potential of this compound has not been fully elucidated; however, preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to human health conditions. For example, derivatives of α-ketoacids have been reported to inhibit fatty acid synthase (FASN), an enzyme overexpressed in many cancers. The structural features of 5-bromo-2-hydroxy-3-methoxyphenyl)-2-oxoacetic acid, including its aromatic system and functional groups, make it an attractive candidate for further pharmacological investigation.

Future research directions may focus on exploring synthetic routes that improve yield and scalability while maintaining high purity standards necessary for pharmaceutical applications. Additionally, computational modeling techniques such as molecular docking can be employed to predict how this compound interacts with biological targets at an atomic level. This approach can help guide medicinal chemists in designing analogs with enhanced potency or selectivity.

The versatility of α-ketoacids as synthetic intermediates cannot be overstated; they serve as crucial building blocks in both academic research and industrial drug development programs. As our understanding of biochemical pathways continues to expand into new frontiers—such as epigenetics and metabolic engineering—the demand for specialized compounds like 1891700-04-1 will likely grow correspondingly.